Cas no 84807-45-4 (Istanbulin D)

Istanbulin D structure
Istanbulin D structure
Product Name:Istanbulin D
CAS No:84807-45-4
MF:C15H20O4
MW:264.316905021667
CID:1999189
Update Time:2025-03-10

Istanbulin D Chemical and Physical Properties

Names and Identifiers

    • Istanbulin D
    • Naphtho[2,3-b]furan-2(4H)-one, 4a,5,6,7,8,8a,9,9a-octahydro-8,9a-dihydroxy-3,4a-dimethyl-5-methylene- (9CI)
    • Inchi: 1S/C15H20O4/c1-8-4-5-12(16)11-7-15(18)10(6-14(8,11)3)9(2)13(17)19-15/h11-12,16,18H,1,4-7H2,2-3H3
    • InChI Key: FUFBNVJTNLNLIA-UHFFFAOYSA-N
    • SMILES: CC1C(=O)OC2(C=1CC1(C(=C)CCC(O)C1C2)C)O

Computed Properties

  • Exact Mass: 264.136
  • Monoisotopic Mass: 264.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 0.402

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 476.2±45.0 °C(Predicted)
  • pka: 10.58±0.70(Predicted)
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